Cas no 62367-83-3 (1,3-Butanedione, 4-(4-morpholinyl)-1-(2-phenyl-1H-indol-3-yl)-)

• Product name: 1,3-Butanedione, 4-(4-morpholinyl)-1-(2-phenyl-1H-indol-3-yl)-
• CAS No: 62367-83-3
• MF: C₂₂H₂₂N₂O₃
• MW: 362.42168
• CID: 447717
• PubChem ID: 12311908

1,3-Butanedione, 4-(4-morpholinyl)-1-(2-phenyl-1H-indol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Butanedione, 4-(4-morpholinyl)-1-(2-phenyl-1H-indol-3-yl)-
• 4-morpholin-4-yl-1-(2-phenyl-1H-indol-3-yl)butane-1,3-dione
• 62367-83-3
• DTXSID20487314

• Inchi： InChI=1S/C22H22N2O3/c25-17(15-24-10-12-27-13-11-24)14-20(26)21-18-8-4-5-9-19(18)23-22(21)16-6-2-1-3-7-16/h1-9,23H,10-15H2
• InChI Key： GLNQARNTCYMVDJ-UHFFFAOYSA-N
• SMILES： C1COCCN1CC(=O)CC(=O)C2=C(NC3=CC=CC=C32)C4=CC=CC=C4

Computed Properties

• Exact Mass: 362.16316
• Monoisotopic Mass: 362.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 526
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.4Ų
• XLogP3: 2.9

Experimental Properties

• PSA: 62.4